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Compound of Interest

Compound Name:
Ethyl 1-pyrimidin-2-yl-piperidine-4-

carboxylate

Cat. No.: B039830 Get Quote

Technical Guide: Ethyl 1-(pyrimidin-2-
yl)piperidine-4-carboxylate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 1-(pyrimidin-2-yl)piperidine-4-carboxylate is a heterocyclic organic compound featuring a

pyrimidine ring linked to a piperidine-4-carboxylate ethyl ester moiety. Its chemical structure

suggests potential for diverse chemical reactions and biological interactions, making it a

compound of interest in medicinal chemistry and drug discovery. The presence of the

pyrimidine and piperidine scaffolds, which are common in pharmacologically active molecules,

indicates its potential as a building block for the synthesis of novel therapeutic agents. This

document provides a summary of its known physical characteristics and synthesis, based on

available data.

Chemical and Physical Properties
Limited experimentally determined physical data for ethyl 1-(pyrimidin-2-yl)piperidine-4-

carboxylate is available in the public domain. The compound is described as a colorless oil.[1]

Predicted and known properties are summarized below.
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Property Value Source

Molecular Formula C₁₂H₁₇N₃O₂ -

Molecular Weight 235.28 g/mol -

CAS Number 111247-60-0 -

Appearance Colorless oil [1]

Mass Spectrum (ESI+) [M+H]⁺ = 236.0 [1]

Predicted Boiling Point 373.4 ± 52.0 °C -

Predicted Density 1.163 ± 0.06 g/cm³ -

Synthesis
A documented method for the synthesis of ethyl 1-(pyrimidin-2-yl)piperidine-4-carboxylate

involves the reaction of 2-chloropyrimidine with ethyl 4-piperidinecarboxylate.

Experimental Protocol:
The synthesis is typically carried out by refluxing a mixture of 2-chloropyrimidine and ethyl 4-

piperidinecarboxylate in a suitable solvent, such as toluene.[1]

Materials:

2-Chloropyrimidine

Ethyl 4-piperidinecarboxylate

Toluene

Saturated aqueous sodium bicarbonate

Ethyl acetate

Petroleum ether

Silica gel
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Procedure:

A mixture of 2-chloropyrimidine (e.g., 20 mmol) and ethyl 4-piperidinecarboxylate (e.g., 30

mmol) in toluene (e.g., 10 mL) is heated to reflux for approximately 18 hours.[1]

Upon completion of the reaction, the mixture is cooled to room temperature.[1]

The cooled mixture is diluted with ethyl acetate and washed with a saturated aqueous

solution of sodium bicarbonate.[1]

The organic layer is separated, dried, and the solvent is removed under reduced pressure.[1]

The resulting residue is purified by flash chromatography on silica gel, using an eluent such

as a 40/60 (v/v) mixture of ethyl acetate and petroleum ether.[1]

This process yields ethyl 1-(pyrimidin-2-yl)piperidine-4-carboxylate as a colorless oil.[1] A

reported yield for this synthesis is 81%.[1]

Logical Workflow for Synthesis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9917539/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9917539/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9917539/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9917539/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9917539/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9917539/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9917539/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Materials

Reaction and Workup

Purification

Final Product

2_Chloropyrimidine

Reflux in Toluene (18h)

Ethyl_4_piperidinecarboxylate

Cool to Room Temperature

Dilute with Ethyl Acetate &
Wash with NaHCO3(aq)

Separate Organic Layer,
Dry, and Evaporate

Flash Chromatography
(Silica Gel, EtOAc/Petroleum Ether)

Ethyl 1-(pyrimidin-2-yl)piperidine-4-carboxylate
(Colorless Oil)

Click to download full resolution via product page

Caption: Synthetic workflow for ethyl 1-(pyrimidin-2-yl)piperidine-4-carboxylate.
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Biological Activity and Signaling Pathways
Currently, there is no publicly available information regarding the specific biological activity,

mechanism of action, or involvement in any signaling pathways for ethyl 1-(pyrimidin-2-

yl)piperidine-4-carboxylate. While the pyrimidine and piperidine moieties are present in

numerous biologically active compounds, the specific pharmacological profile of this compound

has not been characterized in the literature. Further research and screening are required to

elucidate its potential therapeutic applications.

Conclusion
Ethyl 1-(pyrimidin-2-yl)piperidine-4-carboxylate is a readily synthesizable compound with a

chemical structure that suggests potential for further derivatization and exploration in drug

discovery programs. While its fundamental chemical and physical properties are partially

characterized, a significant gap exists in the understanding of its biological effects. This

technical guide summarizes the current knowledge and highlights the need for future research

to determine the pharmacological profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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